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Calcium Selenide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium selenide (CaSe) is an inorganic compound with significant potential in various
scientific and technological fields. This guide provides an in-depth overview of its chemical
properties, synthesis methodologies, and key applications, with a focus on data relevant to
research and development. Detailed experimental protocols and safety information are
included to assist professionals in its handling and use.

Chemical and Physical Properties

Calcium selenide is a binary chalcogenide salt composed of calcium and selenium. It typically
appears as a white to pale brown or gray crystalline solid.[1][2][3] The compound is
characterized by its ionic nature, though it exhibits some degree of covalent bonding.[1] It
possesses semiconductor properties that are of significant interest in the electronics and
optoelectronics industries.[2][4]

Core Properties
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The fundamental properties of calcium selenide are summarized in the table below for quick

reference.

Property Value Source(s)

CAS Number 1305-84-6 [1][3][5]1[6]

Molecular Formula CaSe [L1[31517118]

Molecular Weight 119.04 - 119.05 g/mol [L112][3][5][6]
White to pale brown/gray/black

Appearance ] ] [1][21[4119]
crystalline solid

] ] 1300 - 1408°C (decomposes in

Melting Point ) [1112][3]
air)

Density 3.57 - 3.82 g/cm3 [1112][3]1[10]

Crystal Structure Rock salt (cubic) [11[2]
Insoluble in water;

Solubility decomposes in water. Reacts [2][4][10][11]
with acids.
~3.9 eV (bulk); 2.96 eV

Band Gap [1][2]

(monolayer, indirect)

Reactivity and Stability

Calcium selenide is unstable in the presence of air or moisture.[1][3] When exposed to air at

elevated temperatures, it decomposes to form calcium oxide (CaO) and selenium dioxide

(Se02).[1][3] It reacts with acids to produce toxic hydrogen selenide (Hz2Se) gas.[4] The

compound also reacts with indium(lll) selenide in a vacuum at high temperatures to form

Calnz2Sea.[1][7]

Synthesis and Experimental Protocols

Several methods have been established for the synthesis of calcium selenide. The choice of

method depends on the desired purity and crystalline form.
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Synthesis via Reaction with Hydrogen Selenide

This method involves the reaction of calcium metal with hydrogen selenide in a liquid ammonia
medium. This low-temperature process provides a controlled environment for the formation of
calcium selenide.[1][7]

Experimental Protocol:

Set up a reaction vessel capable of handling liquid ammonia and toxic gases.

e Cool the vessel to -78°C (dry ice/acetone bath) and condense ammonia gas into it.

e Add a stoichiometric amount of pure calcium metal to the liquid ammonia with stirring.

e Bubble hydrogen selenide gas through the calcium-ammonia solution.

e The reaction proceeds to form a precipitate of calcium selenide and hydrogen gas is
evolved: Ca + H2Se — CaSe + Hz.[1][7]

 After the reaction is complete, the liquid ammonia is allowed to evaporate.

e The resulting calcium selenide powder is collected and stored under an inert atmosphere.

Below is a workflow diagram for this synthesis method.
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(Liquid NHs compatible)
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Add Calcium metal to liquid NHs

:

Bubble H2Se gas through solution
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Precipitation of CaSe
(Ca + H2Se — CaSe + H2)

:

Evaporate liquid NHs

:

Collect and store CaSe
under inert atmosphere
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Workflow for CaSe Synthesis via H=Se Reaction

Direct Reaction of Elements

Calcium selenide can also be synthesized by the direct reaction of calcium and selenium at

elevated temperatures.[4]

Experimental Protocol:
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e In an inert atmosphere glovebox, thoroughly mix stoichiometric amounts of high-purity
calcium powder and selenium powder.

e Place the mixture in an alumina crucible.
e Heat the crucible in a tube furnace under a continuous flow of an inert gas (e.g., argon).
e The reaction is typically carried out at around 550°C.[3]

 After the reaction is complete, cool the furnace to room temperature under the inert
atmosphere.

e The resulting calcium selenide product is then collected.

Reduction of Calcium Selenate

A high-yield method for producing calcium selenide involves the reduction of calcium selenate
(CaSe0a4).[3][10]

Experimental Protocol:

» Place calcium selenate powder in a quartz tube within a tube furnace.
e Heat the sample to 400-500°C.[10]

o Pass a stream of hydrogen gas over the heated calcium selenate.

e The reduction reaction forms calcium selenide and water vapor: CaSeOas + 4H2 - CaSe +
4H20.

o Continue the reaction until the conversion is complete.
» Cool the furnace to room temperature under a flow of inert gas to prevent re-oxidation.

¢ Collect the high-purity calcium selenide product.

Applications in Research and Development
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The unique properties of calcium selenide make it a material of interest in several advanced
applications.

» Semiconductors and Optoelectronics: With its notable band gap, CaSe is utilized in the
fabrication of various semiconductor devices.[2][4] Its photoluminescent properties are of
interest for applications in photodetectors and light-emitting devices.[4][11]

e Phosphors: Doped calcium selenide has been investigated for its use as a phosphor
material. For instance, (Ca,Sr)Se:Eu2* is an efficient red-emitting phosphor that can be
excited by blue light.[3]

o Battery Technology: Recent research has explored the use of calcium-selenium in
rechargeable batteries. These studies have demonstrated the formation of calcium selenide
phases during the discharge cycle, indicating its potential as a cathode material.[1][12]

o Two-Dimensional Materials: Monolayer calcium selenide has been studied for its distinct
electronic and optical properties, which differ from the bulk material.[1] Its potential use in
nanoscale devices and as an anti-reflection coating is an active area of research.[1]

Safety and Handling

Calcium selenide is a hazardous substance and must be handled with appropriate safety
precautions.

o Toxicity: It is toxic if swallowed or inhaled.[5][13] Prolonged or repeated exposure may cause
damage to organs.[5][13]

e Environmental Hazards: The compound is very toxic to aquatic life with long-lasting effects.
[51[13]

+ Handling: Handle in a well-ventilated area, preferably in a fume hood, using appropriate
personal protective equipment (PPE), including gloves, safety goggles, and respiratory
protection.[13][14] Avoid breathing dust.[13]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[13] It
should be stored under an inert atmosphere to prevent degradation from air and moisture.[1]

[3]
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» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[13]

The logical relationship for handling and safety protocols is illustrated in the diagram below.

Hazard Identification

Toxic if Swallowed/Inhaled Organ Damage (Repeated Exposure) Very Toxic to Aquatic Life

\

AN
/ Handling Pr\ogcols &

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Use in Well-Ventilated Area/Fume Hood Avoid Dust Inhalation

Storage & Disposal

Dispose According to Regulations

Store in Tightly Closed Container

Store Under Inert Atmosphere

Click to download full resolution via product page
Safety and Handling Logic for Calcium Selenide

Conclusion

Calcium selenide is a compound with a rich chemistry and a growing number of applications
in materials science and electronics. A thorough understanding of its properties, synthesis, and
safe handling procedures is crucial for researchers and developers working with this promising
material. Further research, particularly in the areas of nanoscale applications and energy
storage, is expected to uncover even greater potential for calcium selenide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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